
SPhos Pd G4: A Comprehensive Technical Guide
to Safety and Handling

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: SPhos Pd G4

Cat. No.: B12055538

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

SPhos Pd G4, a fourth-generation palladium precatalyst widely utilized in cross-coupling

reactions. Adherence to these guidelines is crucial for ensuring personnel safety and

maintaining experimental integrity.

Chemical Identification and Properties
SPhos Pd G4, with the CAS number 1599466-87-1, is a versatile catalyst used in various

chemical syntheses.[1] Its key identifiers and physical properties are summarized below.
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Property Value

Chemical Name

Methanesulfonato(2-dicyclohexylphosphino-

2',6'-dimethoxybiphenyl)(2'-methylamino-1,1'-

biphenyl-2-yl)palladium(II)

Synonym(s) SPhos Palladacycle Gen. 4

CAS Number 1599466-87-1

Molecular Formula C₄₀H₅₀NO₅PPdS

Molecular Weight 794.29 g/mol

Appearance Powder

Purity ≥95% - ≥98%

Storage Temperature 4°C

Storage Conditions
Protect from light, store under a dry, inert

atmosphere (e.g., nitrogen).

Hazard Identification
SPhos Pd G4 is classified as a hazardous substance. The following table summarizes its GHS

hazard classifications.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation GHS07 Warning
H315: Causes skin

irritation.

Eye Irritation GHS07 Warning
H320: Causes eye

irritation.

Respiratory Tract

Irritation
GHS07 Warning

H335: May cause

respiratory irritation.

Precautionary Statements:
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P262: Do not get in eyes, on skin, or on clothing.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[2][3]

Experimental Protocols
Detailed experimental protocols for the toxicological and safety testing of SPhos Pd G4 are not

publicly available. The hazard information presented is based on standardized GHS

classification criteria.

Signaling Pathways and Logical Relationships
To ensure safe handling and response, the following diagrams illustrate key decision-making

processes and workflows.
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SPhos Pd G4 Spill Response Workflow

Initial Assessment

Small Spill (<1g) Large Spill (≥1g) or Unknown

Spill of SPhos Pd G4 Occurs

Assess Spill Size and Risk

Restrict access to the immediate area

Small Spill

Evacuate the laboratory immediately

Large Spill

Don appropriate PPE:
- Nitrile gloves

- Safety goggles
- Lab coat

Cover with inert absorbent material
(e.g., vermiculite, sand)

Carefully sweep or scoop into a
sealed container for hazardous waste

Clean the spill area with a suitable solvent
followed by soap and water

Label waste container and dispose of
according to institutional protocols

Alert supervisor and EH&S department

Prevent entry to the contaminated area

Await professional hazardous
material response team
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PPE Selection for Handling SPhos Pd G4

Task Risk Assessment

Low Risk (e.g., weighing in a balance) Medium Risk (e.g., transfers, reaction setup) High Risk (e.g., potential for aerosolization)

Handling SPhos Pd G4

Assess Potential for Exposure

Minimum PPE:
- Standard laboratory coat

- Safety glasses with side shields
- Nitrile gloves

Low

Standard PPE:
- Chemical-resistant lab coat
- Chemical splash goggles

- Nitrile gloves

Medium

Enhanced PPE:
- Chemical-resistant lab coat

- Chemical splash goggles and face shield
- Nitrile gloves

High

Work within a certified chemical fume hood Consider respiratory protection (e.g., N95 respirator)
based on a formal risk assessment

Use of a glove box is recommended

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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